Cas no 935845-19-5 (Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate)
935845-19-5 structure
Product Name:Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
CAS No:935845-19-5
MF:C11H19NO3S
MW:245.338462114334
CID:2149096
Update Time:2023-08-04
Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
- Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
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- Inchi: 1S/C11H19NO3S/c1-8(13)16-9-5-6-12(7-9)10(14)15-11(2,3)4/h9H,5-7H2,1-4H3/t9-/m1/s1
- InChI Key: KYLJPUGKGHFDOL-SECBINFHSA-N
- SMILES: S(C(C)=O)[C@H]1CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 285
- Topological Polar Surface Area: 71.9
Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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